8-((5-Isopropyl-2-methylphenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(2-methyl-5-propan-2-ylphenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C17H23N3O4S/c1-11(2)13-5-4-12(3)14(10-13)25(23,24)20-8-6-17(7-9-20)15(21)18-16(22)19-17/h4-5,10-11H,6-9H2,1-3H3,(H2,18,19,21,22)
• InChI Key: CQTAGXQDCWUCAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)C)S(=O)(=O)N2CCC3(CC2)C(=O)NC(=O)N3
• Molecular Formula: C17H23N3O4S
• Molecular Weight: 365.4 g/mol

Description

8-((5-Isopropyl-2-methylphenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, also known as ITD or spiro-ITD, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. ITD is a spirocyclic compound that belongs to the class of triazaspiro compounds. It has a unique chemical structure that makes it a promising candidate for drug development.

Scientific Research Applications

Antimicrobial and Detoxification Applications

N-Halamine-coated cotton, incorporating a derivative of triazaspirodecane, shows significant antimicrobial efficacy against Staphylococcus aureus and Escherichia coli O157:H7. This research highlights the potential of N-halamine compounds, which may share functional similarities with the specified compound, in creating antimicrobial surfaces and materials for healthcare and environmental detoxification purposes (Ren et al., 2009).

Structural Analysis for Drug Design

The crystal structure analysis of related compounds, such as those incorporating diazaspirodecane rings, provides valuable insights into drug design and development. These studies help in understanding the molecular conformation and potential interactions with biological targets, contributing to the development of new therapeutics with enhanced efficacy and specificity (Rohlíček et al., 2010).

Synthesis and Chemical Reactivity

Research on the synthesis and reactivity of compounds containing triazaspirodecane structures, such as the development of methods for creating trifluoromethylated spiropiperidine derivatives, highlights the chemical versatility and potential for creating a wide range of derivatives for various applications, including pharmaceuticals and materials science (Zhou et al., 2018).

Antimicrobial Activities

Compounds similar in structure or functional groups have been synthesized and evaluated for their antimicrobial activities. The development of new antimicrobials is crucial in the fight against drug-resistant bacteria, and research in this area contributes to the discovery of novel agents with potential therapeutic applications (Dalloul et al., 2017).

Hypoglycemic Activity

The synthesis and evaluation of spiroimidazolidine-2,4-diones for hypoglycemic activity provide insights into the potential of such compounds in managing blood glucose levels. This research is particularly relevant in the context of diabetes treatment, where new therapeutic options are continuously sought (Iqbal et al., 2012).